Cas no 40285-97-0 (11,13 - dihydroalantolactone)

11,13 - dihydroalantolactone structure
11,13 - dihydroalantolactone structure
Product Name:11,13 - dihydroalantolactone
CAS No:40285-97-0
MF:C15H22O2
MW:234.333984851837
CID:884409
PubChem ID:10633476
Update Time:2025-04-19

11,13 - dihydroalantolactone Chemical and Physical Properties

Names and Identifiers

    • 11,13 - dihydroalantolactone
    • DIHYDROALANTOLACTONE
    • Naphtho(2,3-b)furan-2(3H)-one, 3a,5,6,7,8,8a,9,9a-octahydro-3,5,8a-trimethyl-, (3S-(3alpha,3abeta,5alpha,8aalpha,9abeta))-
    • DTXSID90193298
    • 11,13-Dihydroalantolactone
    • 40285-97-0
    • CHEMBL2332654
    • (-)-11alpha,13-Dihydroalantolactone
    • Inchi: 1S/C15H22O2/c1-9-5-4-6-15(3)8-13-11(7-12(9)15)10(2)14(16)17-13/h7,9-11,13H,4-6,8H2,1-3H3/t9-,10-,11+,13+,15+/m0/s1
    • InChI Key: UHXFRFWUSTUALX-CTFUPSTPSA-N
    • SMILES: O1C([C@@H](C)[C@H]2C=C3[C@@H](C)CCC[C@]3(C)C[C@@H]12)=O

Computed Properties

  • Exact Mass: 234.161979940g/mol
  • Monoisotopic Mass: 234.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų
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